1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine

• Molecular Formula: C10H14N4
• Molecular Weight: 190.25 g/mol
• IUPAC Name: 2-pyrrolidin-1-yl-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• InChI: InChI=1S/C10H14N4/c1-2-4-14(3-1)10-12-6-8-5-11-7-9(8)13-10/h6,11H,1-5,7H2
• InChI Key: QEGDBTBJSBSBCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=C3CNCC3=N2

Description

1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine is a bicyclic heterocyclic compound featuring a pyrrolidine ring fused to a pyrrolo[3,4-d]pyrimidine core.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine typically involves multi-step organic reactions. One common method includes the condensation of appropriate pyrrole derivatives with pyrimidine precursors under controlled conditions. For instance, a mixture of ethyl-4-((7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)benzoate in hydrazine monohydrate can be heated under reflux to yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but scaled up to accommodate larger quantities. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity, making the process more efficient for commercial applications.

Chemical Reactions Analysis

Types of Reactions: 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, especially at the pyrimidine ring, using reagents like sodium hydride.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrrolo[3,4-d]pyrimidine derivatives with additional functional groups, while reduction can lead to fully saturated analogs.

Scientific Research Applications

1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential as a kinase inhibitor, particularly in cancer research.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and inflammatory conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine involves its interaction with specific molecular targets. For instance, it has been shown to inhibit protein kinases by binding to the ATP-binding site, thereby blocking the phosphorylation of key substrates involved in cell proliferation and survival . This inhibition can lead to the induction of apoptosis in cancer cells, making it a promising candidate for anticancer therapy .

Comparison with Similar Compounds

Piperidine-Substituted Analog

The closest structural analog is 1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}piperidine (CAS 1596017-03-6), which replaces the pyrrolidine ring with a six-membered piperidine group. Key differences include:

Property	Target Compound (Pyrrolidine)	Piperidine Analog
Molecular Formula	Likely C10H14N4*	C11H16N4
Molecular Weight	~190–200 (estimated)	204.27
Ring Size	5-membered pyrrolidine	6-membered piperidine

The piperidine analog’s larger ring may enhance solubility due to increased conformational flexibility, though this could reduce binding affinity in sterically constrained biological targets.

Comparison with Derivatives and Modified Substituents

Salt Forms

The dihydrochloride salt of the target compound (1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}pyrrolidine dihydrochloride) demonstrates the compound’s ability to form salts, which typically improve aqueous solubility and bioavailability compared to the free base .

Carboxylate and Halogenated Derivatives

• tert-Butyl 2-oxo-1H,2H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate (CAS 1513036-82-2): Features a tert-butyl ester group, increasing molecular weight (C9H12N2O2, MW 180.21) and lipophilicity, which may enhance membrane permeability .

Implications of Structural Variations

• Ring Size : Piperidine analogs may offer better solubility but reduced steric complementarity compared to pyrrolidine derivatives.
• Salt Forms : Dihydrochloride salts enhance bioavailability, critical for oral administration.
• Halogenation : Chlorine atoms in derivatives like could increase binding affinity through hydrophobic interactions or halogen bonding.